5-Amino-1-(4-methoxy-2-methylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile
Overview
Description
“5-Amino-1-(4-methoxy-2-methylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile” is a chemical compound. Unfortunately, there’s limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of “5-Amino-1-(4-methoxy-2-methylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile” is not explicitly mentioned in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Amino-1-(4-methoxy-2-methylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile” such as melting point, boiling point, density, molecular formula, molecular weight, and toxicity information can be found in chemical databases .Scientific Research Applications
Antimicrobial Activity
A study conducted by Puthran et al. (2019) synthesized novel Schiff bases using 1,3-disubstituted pyrazole-4-carboxaldehydes and found that some derivatives demonstrated significant antimicrobial activity (Puthran et al., 2019).
Corrosion Inhibition
Yadav et al. (2016) investigated two pyranopyrazole derivatives as inhibitors for mild steel corrosion in HCl solution. The study found high corrosion inhibition efficiency, indicating potential applications in materials science and engineering (Yadav et al., 2016).
Molecular Synthesis and Structural Analysis
Ganapathy et al. (2015) reported the synthesis and structural analysis of a pyrazolo[3,4-b]pyridine-3-carbonitrile derivative, contributing valuable data for the understanding of molecular structures in this chemical class (Ganapathy et al., 2015).
Therapeutic Research
Hassan et al. (2014) synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives and evaluated their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showing potential in therapeutic research (Hassan et al., 2014).
Lubricating Oil Additives
Salih and Al-Messri (2022) synthesized pyranopyrazole derivatives and evaluated them as multifunctional additives for medium lubricating oils, demonstrating their utility in industrial applications (Salih & Al-Messri, 2022).
Anti-Inflammatory Activity
El-Dean et al. (2016) investigated the anti-inflammatory activity of some new pyrazolo[3,4-d]pyrimidines, indicating potential for pharmaceutical applications (El-Dean et al., 2016).
Mechanism of Action
properties
IUPAC Name |
5-amino-1-(4-methoxy-2-methylphenyl)-3-methylpyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O/c1-8-6-10(18-3)4-5-12(8)17-13(15)11(7-14)9(2)16-17/h4-6H,15H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLDUEJZIZGOMCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)N2C(=C(C(=N2)C)C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-(4-methoxy-2-methylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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